Cas no 782465-71-8 (2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide)

2-Cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide is a structurally complex organic compound featuring a conjugated diene backbone with cyano and methoxyphenyl substituents, as well as a pyridinyl amide moiety. This molecular architecture suggests potential utility in pharmaceutical or materials science applications, particularly due to its electron-withdrawing and π-conjugated system, which may enhance reactivity or optical properties. The compound’s distinct functional groups—cyano, methoxy, and pyridinyl—offer opportunities for further derivatization or coordination chemistry. Its extended conjugation could also make it suitable for studies in nonlinear optics or as an intermediate in synthesizing bioactive molecules. Careful handling is advised due to the reactivity of the cyano and diene groups.
2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide structure
782465-71-8 structure
Product Name:2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide
CAS No:782465-71-8
MF:C18H15N3O2
MW:305.330603837967
CID:5943987
PubChem ID:2090548
Update Time:2025-05-23

2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26590849
    • SR-01000056350
    • Z44388084
    • 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide
    • 782465-71-8
    • SR-01000056350-1
    • Inchi: 1S/C18H15N3O2/c1-23-16-10-3-2-7-14(16)8-6-9-15(13-19)18(22)21-17-11-4-5-12-20-17/h2-12H,1H3,(H,20,21,22)/b8-6+,15-9+
    • InChI Key: RDIUPYKEEVZNRD-SKAFZBRJSA-N
    • SMILES: O(C)C1C=CC=CC=1/C=C/C=C(\C#N)/C(NC1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 305.116426730g/mol
  • Monoisotopic Mass: 305.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75Ų

2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26590849-0.05g
2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide
782465-71-8 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide

Comprehensive Guide to 2-Cyano-5-(2-Methoxyphenyl)-N-(Pyridin-2-yl)Penta-2,4-Dienamide (CAS No. 782465-71-8)

2-Cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide (CAS No. 782465-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyano group, a methoxyphenyl moiety, and a pyridinyl substituent, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The compound’s molecular formula and structural properties contribute to its reactivity and stability under different conditions. With the growing demand for novel chemical entities in medicinal chemistry, 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide has emerged as a key building block for developing kinase inhibitors and other therapeutic agents. Its electron-withdrawing cyano group and aromatic systems enhance its binding affinity to protein targets, a feature highly sought after in modern drug design.

In recent years, the scientific community has explored the synthetic pathways and scalability of this compound, given its relevance in high-throughput screening and combinatorial chemistry. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their utility in targeting diseases like cancer and inflammatory disorders. Researchers frequently search for "CAS 782465-71-8 suppliers" or "2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide synthesis" to access this compound for experimental studies.

Beyond pharmaceuticals, 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide has potential applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated double-bond system allows for efficient electron delocalization, a property critical for optoelectronic devices. This aligns with the increasing global focus on sustainable technologies and green chemistry, where such compounds play a pivotal role.

The market for fine chemicals like CAS 782465-71-8 is expanding, driven by advancements in personalized medicine and biologics. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial clients. Searches for "buy 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide" or "782465-71-8 price" reflect its commercial demand.

Quality control and analytical characterization of 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide are critical for ensuring its suitability in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols address common queries such as "how to analyze CAS 782465-71-8" or "stability of 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide."

In summary, 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide (CAS No. 782465-71-8) is a multifaceted compound with broad applications in drug development, material science, and chemical research. Its unique structure and functional groups make it a valuable asset for scientists exploring innovative solutions in healthcare and technology. As research progresses, this compound is poised to play an even greater role in addressing global challenges through chemistry.

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